Cas no 337-02-0 (1,2-Dihydro Triamcinolone)

• Product Name: 1,2-Dihydro Triamcinolone
• CAS No: 337-02-0
• MF: C₂₁H₂₉FO₆
• MW: 396.449770689011
• CID: 308147
• PubChem ID: 228785
• Update Time: 2025-04-19

1,2-Dihydro Triamcinolone Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,9-fluoro-11,16,17,21-tetrahydroxy-, (11b,16a)- (9CI)
• Corticosterone, 9-fluoro-16.α.,17-dihydroxy-
• 9-fluoro-11beta,16alpha,17,21-tetrahydroxypregn-4-ene-3,20-dione
• Triamcinolone impurity C
• (11β,16α)-Fluoro-11,16,17,21-tetrahydroxypregn-4-ene-3,20-dione
• 1,2-Dihydro Triamcinolone
• 337-02-0
• A-hydroxyhydrocortisone
• 9-fluoro-11beta ,16alpha ,17,21-tetrahydroxypregn-4-ene-3,20-dione
• NSC21913
• Q27116125
• EINECS 206-411-3
• Pregn-4-ene-3, 9-fluoro-11,16,17,21-tetrahydroxy-, (11.beta.,16.alpha.)-
• NSC 21913
• SCHEMBL8500340
• 9-FLUORO-11.BETA.,16.ALPHA.,17,21-TETRAHYDROXYPREGN-4-ENE-3,20-DIONE
• TRIAMCINOLONE IMPURITY C [EP IMPURITY]
• (8S,9R,10S,11S,13S,14S,16R,17S)-9-fluoro-11,16,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• A-Fluoro-16
• Corticosterone, 9-fluoro-16.alpha.,17-dihydroxy-
• 549QHA3WRP
• UNII-549QHA3WRP
• NS00005085
• SKI 24481
• NSC-21913
• (11.BETA.,16.ALPHA.)-9-FLUORO-11,16,17,21-TETRAHYDROXYPREGN-4-ENE-3,20-DIONE
• CHEMBL3250073
• (11beta,16alpha)-9-fluoro-11,16,17,21-tetrahydroxypregn-4-ene-3,20-dione
• DTXSID601168330
• Cortisol, 9-fluoro-16.alpha.-hydroxy-
• 9
• Corticosterone,17-dihydroxy-
• 9.alpha.-Fluoro-16.alpha.-hydroxycortisone
• 9alpha-Fluoro-11beta,16alpha,17alpha,21-tetrahydroxypregn-4-ene-3,20-dione
• Pretriamcinolone
• 1,2-Dihydrotriamcinolone
• CHEBI:34516
• 9alpha-Fluoro-16alpha-hydroxyhydrocortisone
• 9.ALPHA.-FLUORO-16.ALPHA.-HYDROXYHYDROCORTISONE
• SXQQMCLQCSKJNC-OBYCQNJPSA-N
• 9-Fluoro-16-hydroxyhydrocortisone
• Pregn-4-ene-3, 9-fluoro-11.beta.,16.alpha.,17,21-tetrahydroxy-
• Pregn-4-ene-3,20-dione, 9-fluoro-11,16,17,21-tetrahydroxy-, (11.beta.,16.alpha.)-
• MLS002638823

• Inchi： 1S/C21H29FO6/c1-18-6-5-12(24)7-11(18)3-4-13-14-8-15(25)21(28,17(27)10-23)19(14,2)9-16(26)20(13,18)22/h7,13-16,23,25-26,28H,3-6,8-10H2,1-2H3/t13-,14-,15+,16-,18-,19-,20-,21-/m0/s1
• InChI Key： SXQQMCLQCSKJNC-OBYCQNJPSA-N
• SMILES： F[C@]12[C@H](C[C@]3(C)[C@@](C(CO)=O)([C@@H](C[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)O)O)O

Computed Properties

• Exact Mass: 396.19500
• Monoisotopic Mass: 396.19481680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06000
• LogP: 0.84450

1,2-Dihydro Triamcinolone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature